Cas no 2227927-45-7 (rac-3-(1R,3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexaneamidooxolane-2-carboxylic acid)

• Product Name: rac-3-(1R,3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexaneamidooxolane-2-carboxylic acid
• CAS No: 2227927-45-7
• MF: C₂₇H₃₀N₂O₆
• MW: 478.536907672882
• CID: 5760829
• PubChem ID: 165760827
• Update Time: 2025-05-30

rac-3-(1R,3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexaneamidooxolane-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2227927-45-7
• rac-3-[(1R,3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexaneamido]oxolane-2-carboxylic acid
• EN300-1551287
• rac-3-(1R,3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexaneamidooxolane-2-carboxylic acid

• Inchi： 1S/C27H30N2O6/c30-25(29-23-12-13-34-24(23)26(31)32)16-6-5-7-17(14-16)28-27(33)35-15-22-20-10-3-1-8-18(20)19-9-2-4-11-21(19)22/h1-4,8-11,16-17,22-24H,5-7,12-15H2,(H,28,33)(H,29,30)(H,31,32)/t16-,17-,23?,24?/m1/s1
• InChI Key： OTFSIBVAKHYOQE-WADIDORASA-N
• SMILES： O1CCC(C1C(=O)O)NC([C@@H]1CCC[C@H](C1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 478.21038668g/mol
• Monoisotopic Mass: 478.21038668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 7
• Complexity: 768
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 114Ų

Additional information on rac-3-(1R,3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexaneamidooxolane-2-carboxylic acid

Introducing rac-3-(1R,3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexaneamidooxolane-2-carboxylic acid (CAS No. 2227927-45-7): A Novel Compound with Significant Potential in Pharmaceutical Research

rac-3-(1R,3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexaneamidooxolane-2-carboxylic acid, identified by its CAS number 2227927-45-7, represents a cutting-edge compound that has garnered considerable attention in the field of pharmaceutical research. This molecule, characterized by its intricate stereochemistry and functional groups, exhibits promising properties that make it a valuable candidate for further exploration in drug development. The presence of a fluoren-9-yl methoxycarbonyl moiety and a cyclohexaneamidooxolane backbone suggests unique interactions with biological targets, which could be leveraged for therapeutic applications.

The stereochemical configuration of this compound, specifically the 1R,3R arrangement, is critical in determining its biological activity. Chirality plays a pivotal role in the efficacy and selectivity of many pharmaceutical agents, and the precise three-dimensional arrangement of this molecule may contribute to its potential as a lead compound. The fluoren-9-yl methoxycarbonyl group not only adds complexity to the molecular structure but also introduces hydrophobic and electronic properties that could influence binding affinity to protein targets. This feature is particularly intriguing in the context of developing novel inhibitors or modulators.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the interactions of such complex molecules with biological systems with greater accuracy. The cyclohexaneamidooxolane core of rac-3-(1R,3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexaneamidooxolane-2-carboxylic acid (CAS No. 2227927-45-7) suggests potential binding to enzymes or receptors involved in critical metabolic pathways. Studies have indicated that analogs with similar scaffolds exhibit inhibitory effects on various therapeutic targets, making this compound a compelling subject for further investigation.

In the realm of drug discovery, the development of bioisosteres—molecules with similar functional properties but different structural features—is a common strategy to optimize pharmacokinetic profiles and improve drug-like properties. The fluoren-9-yl methoxycarbonyl group in this compound could serve as a bioisostere for other bulky aromatic systems, providing insights into how structural modifications affect biological activity. Additionally, the cyclohexaneamidooxolane moiety may contribute to solubility and metabolic stability, which are essential factors in drug design.

The synthesis of rac-3-(1R,3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexaneamidooxolane-2-carboxylic acid (CAS No. 2227927-45-7) presents both challenges and opportunities for synthetic chemists. The need to maintain the precise stereochemistry while introducing complex functional groups requires meticulous planning and execution. However, recent methodologies in asymmetric synthesis have made it possible to construct such molecules with high enantiomeric purity, opening doors for more efficient synthetic routes.

Current research in medicinal chemistry emphasizes the importance of understanding structure-function relationships at a molecular level. The unique features of rac-3-(1R,3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexaneamidooxolane-2-carboxylic acid (CAS No. 2227927-45-7) make it an attractive candidate for studying these relationships. By employing techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy, researchers can elucidate how this molecule interacts with its biological targets at an atomic level. This detailed understanding is crucial for designing next-generation drugs with improved efficacy and reduced side effects.

The potential applications of this compound extend beyond basic research. Its unique structural features suggest utility in various therapeutic areas, including oncology, neurology, and inflammation. For instance, inhibitors targeting enzymes involved in cancer metabolism have shown promise in preclinical studies. The fluoren-9-yl methoxycarbonyl group may enhance binding to such enzymes by providing specific electronic interactions or by occupying hydrophobic pockets within the active site.

In conclusion,rac-3-(1R,3R)-3-{((9H-fluorenine) methoxymethyl)carbamoyl}cyclohexanecarboxylic acid oxolanecarboxylic amide (CAS No. 2227927–45–7) stands out as a novel compound with significant potential in pharmaceutical research. Its intricate stereochemistry and functional groups offer opportunities for developing innovative therapeutics targeting various diseases. As research continues to uncover new applications for this molecule,its importance is likely to grow, making it a cornerstone of future drug development efforts.